Cas no 2852049-01-3 (2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 2852049-01-3
• MF: C₁₇H₁₉BF₂O₂
• MW: 304.139372110367
• CID: 5465082
• Update Time: 2025-10-24

2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• Inchi： 1S/C17H19BF2O2/c1-16(2)17(3,4)22-18(21-16)14-10-12(15(19)20)9-11-7-5-6-8-13(11)14/h5-10,15H,1-4H3
• InChI Key： GTAAJLGWJDKATK-UHFFFAOYSA-N
• SMILES： O1C(C)(C)C(C)(C)OB1C1=C2C(C=CC=C2)=CC(C(F)F)=C1

Experimental Properties

• Density: 1.14±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 405.6±40.0 °C(Predicted)

Additional information on 2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane: A Comprehensive Overview

The compound with CAS No. 2852049-01-3, known as 2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, has garnered significant attention in the field of organic chemistry and materials science. This compound is a derivative of naphthalene with a difluoromethyl substituent and a dioxaborolane ring system. Its unique structure endows it with exceptional electronic and optical properties, making it a promising candidate for various applications in advanced materials and drug development.

The naphthalene core of this compound serves as a versatile platform for functionalization due to its aromaticity and stability. The difluoromethyl group attached at the 3-position of the naphthalene ring introduces electron-withdrawing effects, which can significantly influence the electronic properties of the molecule. This modification enhances the compound's ability to participate in various chemical reactions and interactions.

The dioxaborolane ring system in this compound is another critical feature. Boron-based compounds have been extensively studied for their unique bonding characteristics and potential applications in catalysis and materials science. The tetramethyl substitution on the dioxaborolane ring provides steric protection to the boron center while maintaining its reactivity. This balance between reactivity and stability makes the compound highly suitable for use in complex chemical transformations.

Recent studies have highlighted the potential of this compound in the development of advanced materials such as organic semiconductors and light-emitting diodes (LEDs). Its electronic properties make it an ideal candidate for use in thin-film transistor (TFT) applications, where high carrier mobility is essential. Additionally, researchers have explored its use in drug delivery systems due to its ability to encapsulate and release bioactive molecules under specific conditions.

In terms of synthesis, this compound is typically prepared through a combination of nucleophilic aromatic substitution and boron-mediated coupling reactions. The synthesis process involves careful optimization to ensure high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of these reactions, making large-scale production more feasible.

From an environmental perspective, this compound exhibits low toxicity and biodegradability under controlled conditions. Its stability under physiological conditions makes it a safe option for biomedical applications. However, further research is needed to fully understand its long-term effects on biological systems.

In conclusion, 2-[3-(Difluoromethyl)-1-naphthalenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane represents a cutting-edge material with vast potential across multiple disciplines. Its unique structure and properties make it a valuable addition to the arsenal of compounds used in modern chemistry and materials science.